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Compound of Interest

Compound Name: 3-Methoxypropyl isothiocyanate

Cat. No.: B101897 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
3-Methoxypropyl isothiocyanate (3-MPITC) is a sulfur-containing organic compound

belonging to the isothiocyanate family. Isothiocyanates are naturally occurring compounds

found in cruciferous vegetables and are known for their wide range of biological activities,

including anticancer, antimicrobial, and anti-inflammatory properties. This technical guide

provides a comprehensive overview of the chemical properties, synthesis, potential biological

activities, and applications of 3-Methoxypropyl isothiocyanate, with a focus on its relevance

to researchers in the fields of chemistry, biology, and drug development.

Chemical and Physical Properties
3-Methoxypropyl isothiocyanate is a colorless to pale yellow liquid with a characteristic

pungent odor. Its fundamental properties are summarized in the table below.
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Property Value Source

CAS Number 17702-11-3 [1][2][3]

Molecular Formula C5H9NOS [1][2][4]

Molecular Weight 131.20 g/mol [1][2][4]

IUPAC Name
1-isothiocyanato-3-

methoxypropane
[5]

Boiling Point (Tboil) 482.17 K (Calculated) [4]

Enthalpy of Vaporization

(ΔvapH°)
39.57 kJ/mol (Calculated) [4]

Log10 of Water Solubility

(log10WS)
-0.94 (Calculated) [4]

Octanol/Water Partition

Coefficient (logPoct/wat)
1.126 (Calculated) [4]

Critical Temperature (Tc) 697.94 K (Calculated) [4]

Critical Pressure (Pc) 3488.88 kPa (Calculated) [4]

Note: Some physical properties are calculated values and should be considered as estimates.

Synthesis of 3-Methoxypropyl isothiocyanate
The synthesis of isothiocyanates from primary amines is a well-established chemical

transformation. A common and effective method is the "one-pot," two-step procedure involving

the formation of a dithiocarbamate intermediate followed by desulfurization. This approach

avoids the use of highly toxic reagents like thiophosgene.

General Experimental Protocol: Dithiocarbamate
Decomposition Method
This protocol is a general method that can be adapted for the synthesis of 3-Methoxypropyl
isothiocyanate from 3-methoxypropylamine.
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Materials:

3-Methoxypropylamine

Carbon disulfide (CS2)

Triethylamine (Et3N) or another suitable organic base

4-(4,6-dimethoxy-1,3,5-triazin-2-yl)-4-methylmorpholinium toluene-4-sulfonate

(DMT/NMM/TsO−) as a desulfurizing agent

Dichloromethane (DCM) or other suitable solvent

Microwave reactor (optional, can be performed with conventional heating)

Procedure:

In a suitable reaction vessel, dissolve 3-methoxypropylamine (1.0 eq) in dichloromethane.

Add triethylamine (3.0 eq) and carbon disulfide (3.0 eq) to the solution at room temperature.

Stir the mixture for a designated time (e.g., 5 minutes) to allow for the formation of the

dithiocarbamate intermediate.

Add the desulfurizing agent, DMT/NMM/TsO− (1.0 eq).

If using a microwave reactor, irradiate the reaction mixture for a short period (e.g., 3 minutes)

at a set temperature (e.g., 90°C).[6] Alternatively, the reaction can be heated conventionally

with monitoring by TLC.

Upon completion, the reaction mixture is worked up by washing with water and brine.

The organic layer is dried over anhydrous sodium sulfate and the solvent is removed under

reduced pressure.

The crude product can be purified by column chromatography on silica gel.
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Synthesis Workflow

3-Methoxypropylamine

Dithiocarbamate Intermediate

+ CS2, Base

Carbon Disulfide (CS2) Organic Base (e.g., Et3N)

3-Methoxypropyl isothiocyanate

+ Desulfurizing Agent, Heat

Desulfurizing Agent (DMT/NMM/TsO−)

Purification (Column Chromatography)

Purified Product
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Synthesis of 3-Methoxypropyl isothiocyanate.

Biological Activity and Potential Mechanism of
Action
While specific biological data for 3-Methoxypropyl isothiocyanate is not extensively

documented in publicly available literature, the broader class of isothiocyanates is the subject

of intensive research for their chemopreventive and therapeutic properties.

Anticancer Activity
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Isothiocyanates are known to exert anticancer effects through various mechanisms, including

the induction of apoptosis (programmed cell death), inhibition of cell cycle progression, and

modulation of signaling pathways involved in cancer development.

A key pathway targeted by many isothiocyanates is the Nrf2-ARE (Nuclear factor erythroid 2-

related factor 2-Antioxidant Response Element) signaling pathway. A structurally similar

compound, 3-morpholinopropyl isothiocyanate, has been shown to be a potent inducer of Nrf2-

mediated detoxifying and antioxidant enzymes. It is plausible that 3-Methoxypropyl
isothiocyanate may act through a similar mechanism.

Nrf2 Signaling Pathway: Under normal conditions, Nrf2 is kept in the cytoplasm by Keap1,

which facilitates its degradation. Upon exposure to inducers like isothiocyanates, Keap1 is

modified, releasing Nrf2. Nrf2 then translocates to the nucleus, binds to the Antioxidant

Response Element (ARE), and initiates the transcription of a battery of cytoprotective genes,

including those encoding for phase II detoxification enzymes.
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Potential Nrf2 Signaling Pathway
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Nrf2 signaling pathway activation by isothiocyanates.
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Antimicrobial Activity
Various isothiocyanates have demonstrated antimicrobial activity against a range of bacteria

and fungi. The mechanism is thought to involve the disruption of cellular functions through the

reaction of the electrophilic isothiocyanate group with microbial proteins and enzymes.

Applications in Research and Drug Development
Proteomics and Target Identification
The isothiocyanate group is reactive towards nucleophilic residues on proteins, such as the N-

terminal alpha-amino group and the epsilon-amino group of lysine residues. This reactivity

makes 3-Methoxypropyl isothiocyanate a potential tool for protein modification and labeling

in proteomics studies. A general workflow for identifying the protein targets of isothiocyanates is

outlined below.

Protein Target Identification Workflow

Cell Culture Treatment with
3-Methoxypropyl isothiocyanate Cell Lysis Protein Separation

(e.g., 2D-PAGE)
Mass Spectrometry

(e.g., MALDI-TOF/TOF)
Data Analysis and

Target Identification

Click to download full resolution via product page

Workflow for identifying protein targets.

Drug Discovery and Development
Given the known biological activities of isothiocyanates, 3-Methoxypropyl isothiocyanate
could be investigated as a lead compound in drug discovery programs targeting cancer or

infectious diseases. Its relatively simple structure allows for facile chemical modification to

explore structure-activity relationships and optimize for potency and selectivity.

Safety and Handling
3-Methoxypropyl isothiocyanate should be handled with care in a well-ventilated fume hood.

It is classified as a substance that can cause skin and serious eye irritation, and may cause
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respiratory irritation.[7] Appropriate personal protective equipment, including gloves and safety

glasses, should be worn. For detailed safety information, refer to the Safety Data Sheet (SDS)

provided by the supplier.

Conclusion
3-Methoxypropyl isothiocyanate is a member of the biologically active isothiocyanate family

of compounds. While specific research on this particular molecule is limited, its structural

similarity to other well-studied isothiocyanates suggests potential for applications in cancer

chemoprevention, antimicrobial research, and as a tool in chemical proteomics. This guide

provides a foundational understanding for researchers and professionals interested in exploring

the properties and applications of 3-Methoxypropyl isothiocyanate. Further experimental

investigation is warranted to fully elucidate its biological activities and potential for therapeutic

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 3-Methoxypropyl
isothiocyanate (CAS 17702-11-3)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b101897#3-methoxypropyl-isothiocyanate-cas-17702-
11-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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